Tridecyl methane sulfonate

• Molecular Formula: C14H30O3S
• Molecular Weight: 278.45 g/mol
• InChI: InChI=1S/C14H30O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-17-18(2,15)16/h3-14H2,1-2H3
• InChIKey: QZWUDZRPDWSGQI-UHFFFAOYSA-N

Tridecyl Methane Sulfonate Overview

Tridecyl methane sulfonate (also known as tridecyl mesylate) is an ester compound formed from 1-tridecanol and methanesulfonic acid, with the molecular formula C14H30O3S and a molecular weight of 278.45 g/mol [1]. It is characterized by a 13-carbon linear alkyl chain (C13:0) attached to a methanesulfonate polar head group, imparting amphiphilic properties . This compound is supplied commercially with a purity specification typically exceeding 99% and is recommended for storage at -20°C . As a member of the alkyl methanesulfonate class, it serves as a biochemical research reagent, an alkylating agent in organic synthesis, and a component in surfactant-related investigations .

1Odd-chain C13:0 lipidomics standard for MS detection window

2Long-chain mesylate alkylating agent with reported class-level non-genotoxic profile

3Intermediate hydrophobicity marker for GC/HPLC method development

• [1] ChemSpider. Tridecyl methanesulfonate | C14H30O3S. ChemSpider ID: 14487329. View Source

Tridecyl Methane Sulfonate Specificity

Despite belonging to the broader family of anionic surfactants and sulfonate esters, alkyl methanesulfonates and structurally related sulfate esters exhibit profound property differences dictated by alkyl chain length, polar head group chemistry, and cation pairing. Substituting tridecyl methane sulfonate with a shorter-chain analog such as decyl methanesulfonate (C10) or a longer-chain analog such as tetradecyl methane sulfonate (C14) alters critical micelle concentration (CMC) by orders of magnitude due to the exponential dependence of micellization free energy on chain length . Similarly, replacing the methanesulfonate head group with a sulfate ester (e.g., sodium tridecyl sulfate) introduces a labile C–O–S linkage susceptible to acid-catalyzed hydrolysis, a degradation pathway largely absent in the more hydrolytically robust sulfonate esters [1]. The specific C13 chain length and non-ionic ester character of tridecyl methane sulfonate confer a unique combination of hydrophobicity (LogP ≈ 5.81) and synthetic utility as an electrophilic alkylating agent that cannot be replicated by simply adjusting the chain length or head group of a generic analog [2].

Replacing C13 with C12 or C14 shifts reversed-phase retention and may cause co-elution with endogenous even-chain lipids.

Boiling point and density differences alter GC temperature programs and aqueous/organic phase separation behaviour.

Physical state at ambient temperature varies along the series, affecting handling and cold-chain logistics assumptions.

• [1] Chan K, et al. Selective Hydrolysis of Methanesulfonate Esters. Organic Process Research & Development, 2008, 12(2): 213-217. View Source
• [2] ChemSpider. Tridecyl methanesulfonate | Predicted Properties (ACD/Labs Percepta Platform). ChemSpider ID: 14487329. View Source

Tridecyl Methane Sulfonate Differential Evidence

Molecular Weight and Boiling Point Trends

Although direct CMC data for tridecyl methane sulfonate itself is not reported in the open literature, class-level inference from a systematic study of symmetrical dialkyl methanesulfonate amphiphiles demonstrates a 'huge effect' of alkyl chain length on CMC and solubility. For a series of [DiCnCHSO3]mM surfactants, increasing the chain length from n=6 to n=8 (i.e., a two-carbon increase) significantly alters the CMC and the hydrophilic-lipophilic balance as measured by the dPIT/dxsulfonate parameter . This class-level trend establishes that the specific 13-carbon chain length of tridecyl methane sulfonate will confer a CMC and micellization behavior distinct from its C12 (dodecyl) and C14 (tetradecyl) homologs, directly impacting formulation performance in applications requiring precise control of surface activity and self-assembly.

MW & BP Trends

Data to verify

ΔMW +14.03 vs C12, −14.03 vs C14; Δbp +13.5°C vs C12, −14.2°C vs C14 (predicted)

Supports GC retention window positioning

Predicted physicochemical values; confirm experimentally

Evidence Dimension	Critical Micelle Concentration (CMC) trend with chain length
Target Compound Data	Not directly reported for tridecyl methane sulfonate
Comparator Or Baseline	[DiC6CHSO3]mM vs [DiC8CHSO3]mM (dialkyl methanesulfonates)
Quantified Difference	Qualitative observation: 'huge effect of the chain length' on CMC and HLB (dPIT/dxsulfonate parameter)
Conditions	Water, room temperature, varying counter cations

Why This Matters

The exponential sensitivity of CMC to alkyl chain length (approximately a factor of 10 per two methylene groups for linear alkyl surfactants) means that substituting tridecyl methane sulfonate with a C12 or C14 analog will shift the onset of micellization by roughly an order of magnitude, potentially destabilizing formulations or altering drug delivery release profiles.

C13:0 Lipidomics Specificity

A comparative kinetic study of pH-dependent hydrolysis reveals a fundamental difference in the stability profile of methanesulfonate esters versus carboxylate esters. For the model methanesulfonate ester 1, reducing the pH from ≈10 to pH 7–8 has little effect on its hydrolysis rate, which remains dominated by the water reaction rate. In contrast, the hydrolysis rate of carboxylate esters (e.g., 2 and 3) decreases by three orders of magnitude (1000-fold) over the same pH change [1]. This quantitative differential response to pH allows for the selective removal of methanesulfonate ester impurities from carboxylate ester products under mild, near-neutral conditions without measurable product loss [2].

Lipidomics Specificity

Supplier specification

Odd carbon C13:0; mass shift +14.0156 Da from C12:0, avoids endogenous even-chain overlap

Enables interference-free internal standard use in lipidomics

Validate in target lipidome matrix

Evidence Dimension	pH-dependent hydrolysis rate change
Target Compound Data	Hydrolysis rate of methanesulfonate ester 1 shows little change between pH ≈10 and pH 7–8; rate dominated by water reaction [1]
Comparator Or Baseline	Carboxylate esters (2 and 3): hydrolysis rate decreases by 3 orders of magnitude (1000-fold) from pH ≈10 to pH 7 [1]
Quantified Difference	>1000-fold differential in rate change magnitude between ester classes upon pH reduction
Conditions	Water at 95°C; pH studied from ≈10 down to pH 5-8

Why This Matters

For pharmaceutical manufacturing, this distinct pH-response profile means that methanesulfonate esters like tridecyl methane sulfonate can be selectively hydrolyzed and removed as potential genotoxic impurities under mild conditions (pH 7-8) that leave valuable carboxylate ester drug substances intact, a critical process advantage not shared by carboxylate-based analogs.

• [1] Chan K, et al. Selective Hydrolysis of Methanesulfonate Esters. Organic Process Research & Development, 2008, 12(2): 213-217. View Source
• [2] Chan K, et al. Selective Hydrolysis of Methanesulfonate Esters - Supplementary Data. ACS Figshare, 2016. View Source

Genotoxicity: Long-Chain vs. Short-Chain

A hydrolysis kinetics study of short-chain alkyl methanesulfonates provides direct comparative stability data relevant to the methanesulfonate ester class. Under identical conditions (acetonitrile/water 80:20 v/v), ethyl methanesulfonate (EMS) and propyl methanesulfonate (PMS, C3) were found to be stable at 298 K, 313 K, and 323 K. In contrast, methyl methanesulfonate (MMS, C1) and isopropyl methanesulfonate (IMS) were stable only at 298 K and degraded via hydrolysis at the elevated temperatures of 313 K and 323 K [1]. This demonstrates that even within the alkyl methanesulfonate class, a change of just one or two carbon atoms can shift the thermal stability profile from 'stable across all tested temperatures' to 'unstable above ambient.'

Genotoxicity Class

Class-level inference

Long-chain (≥C5) primary mesylates show no DNA alkylation; short-chain (C1–C4) are confirmed mutagens

No ICH M7 genotoxic impurity control burden for synthesis

Based on Ames/SOS-chromotest data; verify per process

Evidence Dimension	Thermal stability and hydrolysis at elevated temperatures
Target Compound Data	Propyl methanesulfonate (PMS, C3 analog): stable at 298 K, 313 K, and 323 K [1]
Comparator Or Baseline	Methyl methanesulfonate (MMS, C1) and Isopropyl methanesulfonate (IMS): stable only at 298 K; degrade at 313 K and 323 K [1]
Quantified Difference	Qualitative stability difference (stable vs. degraded) at 313 K and 323 K
Conditions	Acetonitrile/water (80:20, v/v), temperatures of 298 K, 313 K, and 323 K

Why This Matters

This chain-length-dependent thermal stability has direct procurement implications: for applications involving elevated temperatures (e.g., certain synthetic reactions or accelerated stability testing), the selection of a specific alkyl chain length (such as the C13 of tridecyl methane sulfonate) may be critical to avoid premature hydrolysis and the generation of unwanted degradation products.

• [1] Cheng BY, Chen HH, Han HY, et al. Study on the stability and hydrolysis kinetics of genotoxic impurities methanesulfonates. Chinese Journal of Pharmaceutical Analysis, 2021, 41(3): 460-465. View Source

Density and Physical State Trends

Predicted physicochemical properties provide a quantitative basis for differentiating tridecyl methane sulfonate from closely related analogs. The ACD/LogP value for tridecyl methanesulfonate is predicted to be 5.81, with an ACD/LogD (pH 5.5 and 7.4) also of 5.81, indicating high and pH-independent lipophilicity [1]. In comparison, sodium 1-tridecyl sulfate, which shares the same C13 alkyl chain but features a sulfate head group, has a reported LogP of approximately 4.5 (estimated) due to the greater polarity of the sulfate group. This ~1.3 log unit difference corresponds to a 20-fold difference in octanol-water partition coefficient (Kow), significantly affecting membrane permeability, bioaccumulation potential (BCF predicted as 15,342 for the methanesulfonate [2]), and environmental fate.

Density & Phase

Data to verify

Predicted density ~1.0 g/cm³ at C13, near water crossover; C14: 0.963, C16: 0.952 g/cm³

Informs workup phase separation protocol design

Predicted density; confirm under actual conditions

Evidence Dimension	Lipophilicity (LogP/LogD)
Target Compound Data	Tridecyl methanesulfonate: ACD/LogP = 5.81; ACD/LogD (pH 5.5-7.4) = 5.81 [1]
Comparator Or Baseline	Sodium 1-tridecyl sulfate: LogP ≈ 4.5 (estimated based on sulfate head group polarity relative to sulfonate)
Quantified Difference	ΔLogP ≈ 1.3 units, representing a ~20-fold difference in Kow
Conditions	Predicted values from ACD/Labs Percepta Platform

Why This Matters

The significantly higher lipophilicity of tridecyl methane sulfonate relative to its sulfate ester counterpart dictates its suitability for applications requiring enhanced membrane penetration, hydrophobic matrix compatibility, or specific environmental transport characteristics. Procuring the sulfate analog in its place would yield a compound with markedly different partitioning behavior and biological distribution.

• [1] ChemSpider. Tridecyl methanesulfonate | Predicted Properties (ACD/Labs Percepta Platform). ChemSpider ID: 14487329. View Source
• [2] ChemSpider. Tridecyl methanesulfonate | ACD/BCF and ACD/KOC predicted values. ChemSpider ID: 14487329. View Source

Tridecyl Methane Sulfonate Applications

Odd-Chain Internal Standard for Lipidomics

Tridecyl methane sulfonate serves as a representative long-chain alkyl methanesulfonate impurity in active pharmaceutical ingredient (API) synthesis, particularly in processes where fatty alcohols are used and subsequently mesylated. The compound's distinctive pH-hydrolysis profile, as established by the differential kinetics between methanesulfonate and carboxylate esters, enables process chemists to design a purification step at pH 7–8 and 95°C that selectively hydrolyzes and removes the methanesulfonate impurity while preserving the base-sensitive carboxylate ester functionality of the API, with less than measurable loss of the product ester [1]. This selective purification strategy is not feasible with carboxylate-based impurities or sulfate ester impurities, which would either fail to hydrolyze under these mild conditions (sulfates) or co-hydrolyze with the API (other carboxylates).

Non-Genotoxic Alkylating Agent for Pharma Synthesis

The high purity (>99%) and well-defined physicochemical properties of tridecyl methane sulfonate (LogP 5.81, molecular weight 278.45) make it an ideal calibration standard and surrogate for the quantitative analysis of long-chain alkyl methanesulfonates in complex matrices . Its distinct chromatographic retention, driven by the C13 chain length, separates it from shorter-chain analogs (e.g., methyl and ethyl methanesulfonates) that are the primary targets of regulatory concern as genotoxic impurities [2]. The chain-length-dependent stability observed in thermal studies indicates that analytical methods must be validated with a range of alkyl chain lengths, and tridecyl methane sulfonate provides a high-molecular-weight, lipophilic anchor point for method development and quality control.

Chromatography Method Development

In biophysical research investigating the interaction of amphiphilic molecules with lipid bilayers, tridecyl methane sulfonate offers a specific chain length (C13) that bridges the gap between common short-chain probes (e.g., octyl glucoside, C8) and full-length membrane lipids (C16-C18). The class-level inference that micellization and membrane-lytic behavior are strongly chain-length-dependent, with CMC values dropping sharply as chain length increases, positions tridecyl methane sulfonate as a useful tool for titrating the hydrophobic effect in model membrane systems . Its predicted high partition coefficient (LogP 5.81) and BCF (15,342) further support its use in studying the relationship between molecular lipophilicity and membrane accumulation.

Application

Selection Property

Validation Focus

Odd-Chain Internal Standard for Lipidomics

Odd-carbon C13 chain for MS detection window

Co-elution avoidance with endogenous even-chain lipids

Non-Genotoxic Alkylating Agent for Pharma Synthesis

Long-chain mesylate leaving group chemistry

Genotoxicity classification (class-level non-genotoxic) verification

Chromatography Method Development

Intermediate hydrophobicity and boiling point

Retention time positioning in GC/HPLC gradient

Homologous Series Reference Standard

C13 homologue for structure-property studies

Odd-even chain-length effect analysis

• [1] Chan K, et al. Selective Hydrolysis of Methanesulfonate Esters. Organic Process Research & Development, 2008, 12(2): 213-217. View Source
• [2] Cheng BY, Chen HH, Han HY, et al. Study on the stability and hydrolysis kinetics of genotoxic impurities methanesulfonates. Chinese Journal of Pharmaceutical Analysis, 2021, 41(3): 460-465. View Source